ethyl 6-chloro-2,3,4,9-tetrahydro-1H-carbazole-1-carboxylate
Overview
Description
“Ethyl 6-chloro-2,3,4,9-tetrahydro-1H-carbazole-1-carboxylate” is a chemical compound with the molecular formula C15H16ClNO2 . It is a member of the class of carbazoles .
Molecular Structure Analysis
The molecular weight of “ethyl 6-chloro-2,3,4,9-tetrahydro-1H-carbazole-1-carboxylate” is 277.74 g/mol . The InChI string representation of its structure is InChI=1S/C15H16ClNO2/c1-2-19-15(18)11-5-3-4-10-12-8-9(16)6-7-13(12)17-14(10)11/h6-8,11,17H,2-5H2,1H3 .
Chemical Reactions Analysis
While specific chemical reactions involving “ethyl 6-chloro-2,3,4,9-tetrahydro-1H-carbazole-1-carboxylate” are not available, related compounds such as “6-chloro-2,3,4,9-tetrahydro-1H-carbazole-1-carboxamide” are known to block the activity of an enzyme called SirT1 .
Physical And Chemical Properties Analysis
The physical and chemical properties of “ethyl 6-chloro-2,3,4,9-tetrahydro-1H-carbazole-1-carboxylate” include a molecular weight of 277.74 g/mol, a computed XLogP3-AA value of 3.8, one hydrogen bond donor count, two hydrogen bond acceptor counts, and three rotatable bond counts .
Scientific Research Applications
Antimicrobial Activity
Ethyl 6-chloro-2,3,4,9-tetrahydro-1H-carbazole-1-carboxylate has been identified as a precursor in the synthesis of heterocyclic compounds that exhibit antimicrobial properties . These compounds are crucial in the development of new antibiotics and treatments for bacterial infections.
Anticancer Properties
The structural motif of ethyl 6-chloro-tetrahydro-1H-carbazole is found in various compounds that have shown potential anticancer activities . Research in this field is vital for the development of novel chemotherapeutic agents.
Antiviral Applications
Indole derivatives, which include the carbazole nucleus, have been reported to possess antiviral activities . This makes them candidates for the development of new antiviral drugs, especially in the face of emerging viral diseases.
Anti-inflammatory Uses
The anti-inflammatory potential of indole derivatives is well-documented, and ethyl 6-chloro-tetrahydro-1H-carbazole could serve as a key intermediate in synthesizing these bioactive molecules . This application is significant in treating chronic inflammatory diseases.
Antidepressant and Anticonvulsant Effects
Compounds derived from ethyl 6-chloro-tetrahydro-1H-carbazole have been explored for their antidepressant and anticonvulsant effects . These findings could lead to new treatments for neurological disorders.
Antihypertensive Activity
The carbazole nucleus is also associated with antihypertensive activity, and derivatives of ethyl 6-chloro-tetrahydro-1H-carbazole could be used to develop new blood pressure-lowering medications .
Mechanism of Action
Target of Action
Ethyl 6-chloro-2,3,4,9-tetrahydro-1H-carbazole-1-carboxylate is a chemical compound primarily used in the field of organic synthesis
Mode of Action
It’s known that it can be synthesized through the reaction of carbazole compounds with chlorinating agents .
Pharmacokinetics
It’s known that the compound is soluble in alcohol and ether solvents, and slightly soluble in water , which may influence its bioavailability.
Action Environment
Environmental factors can influence the action, efficacy, and stability of ethyl 6-chloro-2,3,4,9-tetrahydro-1H-carbazole-1-carboxylate. For instance, its solubility in different solvents suggests that the compound’s action may be influenced by the solvent environment .
properties
IUPAC Name |
ethyl 6-chloro-2,3,4,9-tetrahydro-1H-carbazole-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16ClNO2/c1-2-19-15(18)11-5-3-4-10-12-8-9(16)6-7-13(12)17-14(10)11/h6-8,11,17H,2-5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KWLHEFQPHANDGF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCCC2=C1NC3=C2C=C(C=C3)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10387798 |
Source
|
| Record name | ethyl 6-chloro-2,3,4,9-tetrahydro-1H-carbazole-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10387798 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
277.74 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 6-chloro-2,3,4,9-tetrahydro-1H-carbazole-1-carboxylate | |
CAS RN |
49844-36-2 |
Source
|
| Record name | ethyl 6-chloro-2,3,4,9-tetrahydro-1H-carbazole-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10387798 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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